Desmethylescitalopram
Desmethylescitalopram
Brand Name:
Vulcanchem
CAS No.:
144025-14-9
VCID:
VC0140283
InChI:
InChI=1S/C19H19FN2O/c1-22-10-2-9-19(16-4-6-17(20)7-5-16)18-8-3-14(12-21)11-15(18)13-23-19/h3-8,11,22H,2,9-10,13H2,1H3/t19-/m0/s1
SMILES:
CNCCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F
Molecular Formula:
C19H19FN2O
Molecular Weight:
310.4 g/mol
Desmethylescitalopram
CAS No.: 144025-14-9
Main Products
VCID: VC0140283
Molecular Formula: C19H19FN2O
Molecular Weight: 310.4 g/mol
| CAS No. | 144025-14-9 |
|---|---|
| Product Name | Desmethylescitalopram |
| Molecular Formula | C19H19FN2O |
| Molecular Weight | 310.4 g/mol |
| IUPAC Name | (1S)-1-(4-fluorophenyl)-1-[3-(methylamino)propyl]-3H-2-benzofuran-5-carbonitrile |
| Standard InChI | InChI=1S/C19H19FN2O/c1-22-10-2-9-19(16-4-6-17(20)7-5-16)18-8-3-14(12-21)11-15(18)13-23-19/h3-8,11,22H,2,9-10,13H2,1H3/t19-/m0/s1 |
| Standard InChIKey | PTJADDMMFYXMMG-IBGZPJMESA-N |
| Isomeric SMILES | CNCCC[C@@]1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F |
| SMILES | CNCCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F |
| Canonical SMILES | CNCCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F |
| Synonyms | desmethyl-escitalopram desmethylcitalopram desmethylescitalopram |
| PubChem Compound | 11255350 |
| Last Modified | Nov 11 2021 |
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